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This technical guide provides an in-depth analysis of the reduction of the gamma-2 (yz) phase
in Indisperse, a high-copper admixed dental amalgam. The elimination of this corrosion-prone
phase is a critical factor in the enhanced clinical performance and longevity of modern dental
restorations. This document outlines the material's composition, mechanical properties, the
underlying chemical reactions responsible for the y2 phase reduction, and the experimental
protocols used to verify these characteristics.

Introduction to High-Copper Amalgams and the
Gamma-2 Phase

Dental amalgams are formed by mixing a metallic alloy with liquid mercury. Traditional, low-
copper amalgams contained less than 6% copper and, upon setting, formed a multiphase
structure that included the mechanically weak and corrosion-susceptible tin-mercury (Snz-sHg)
phase, known as the gamma-2 (y2) phase.[1][2] The y2 phase is the primary contributor to the
gradual degradation and marginal failure of low-copper amalgam restorations.[3]

High-copper amalgams, which include admixed alloys like Indisperse, were developed to
overcome this deficiency. These alloys contain a higher percentage of copper, typically ranging
from 13% to 30%, which fundamentally alters the amalgam's setting reaction and
microstructure to prevent the formation of the y2 phase.[4][5] Indisperse is classified as an
admixed, or blended, high-copper alloy, meaning it consists of a mixture of lathe-cut particles of
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a conventional silver-tin alloy and spherical particles of a silver-copper eutectic alloy.[2][6]
Some formulations of Indisperse are also noted to contain indium, which can further enhance
its mechanical properties and reduce mercury vapor emission.[2][7]

Composition and Mechanical Properties

While a specific manufacturer's data sheet for Indisperse with precise compositional and
mechanical property values is not publicly available, the following tables summarize the typical
composition of admixed high-copper alloys and compare their mechanical properties to those
of traditional low-copper amalgams. The data for "Dispersalloy,” the original admixed high-
copper amalgam, is often used as a benchmark for this category of materials.

Table 1. Elemental Composition of Low-Copper vs. Admixed High-Copper Amalgam Alloys
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Admixed High- .
Low-Copper Alloys Function of Key
Element Copper Alloys
(wt%) Elements
(wt%)
Increases strength
and corrosion
Silver (Ag) 63-70 40-70 resistance, causes

setting expansion.[4]

[8]

Controls the reaction
Tin (Sn) 26 - 28 22 -30 rate, causes setting
contraction.[4][8]

Increases strength

and hardness,
Copper (Cu) <6 13-30 o

eliminates the y2

phase.[4][8]

Acts as a deoxidizer
] during manufacturing,
Zinc (Zn) 0-2 0-2 ) )
can improve marginal

integrity.[4][8]

Reduces creep and
Indium (In) 0 0-5 increases strength.[2]

[7]

Reduces corrosion

Palladium (Pd) 0 0-1 ]
and tarnish.[6]

Table 2: Comparison of Mechanical Properties: Low-Copper vs. High-Copper Amalgams
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5 " Low-Copper High-Copper Significance of
roper
S Amalgams Amalgams Property

Indicates early
strength and ability to

Compressive Strength _
~145 MPa 137 - 262 MPa withstand occlusal

(2-hour)
forces shortly after
placement.[2][3]
Represents the final
strength of the set

Compressive Strength amalgam. High

~343 MPa 431 - 510 MPa _
(7-day) compressive strength

is crucial for longevity.

[2](3]

Creep is the time-
dependent plastic
deformation under a
Creep (%) 0.8-8.0 0.1-0.4 constant load. Low
creep is associated
with better marginal

integrity.[8]

The absence of the y2
phase significantly
i L improves corrosion
Gamma-2 (y2) Phase Present Virtually Eliminated ]
resistance and

mechanical durability.

[3]

The Mechanism of Gamma-2 Phase Elimination

The key to the superior performance of Indisperse and other admixed high-copper amalgams
lies in their setting reaction, which is a two-stage process that effectively scavenges the tin that
would otherwise form the y2 phase.

Setting Reaction of Admixed High-Copper Amalgams
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The initial reaction mirrors that of low-copper amalgams, where mercury reacts with the silver
and tin from the lathe-cut particles to form the gamma-1 (y1) phase (AgzHgs) and the transient
y2 phase (Sn7-sHg). However, the presence of the silver-copper spherical particles introduces
a secondary reaction. The newly formed y2 phase is unstable in the presence of these copper-
rich particles and reacts with them to form the eta (n) phase (CueSns) and additional y1 phase.
This secondary reaction consumes the y2 phase, preventing it from becoming a permanent part
of the final amalgam structure.[5]

The overall simplified reaction can be represented as follows:
Initial Reaction: AgsSn (y) + Hg — Agz2Hgs (y1) + Sn7-sHg (y2)
Secondary Reaction: Sn7-sHg (y2) + Ag-Cu — CueSns (n) + Ag2Hgs (y1)

This mechanism ensures that the final set amalgam is a composite of unreacted alloy particles
embedded in a matrix of the strong y1 phase, with the corrosion-resistant n phase dispersed
throughout, and is substantially free of the weak y2 phase.

Visualization of the Setting Reaction Pathway

The following diagram illustrates the chemical reaction pathway that leads to the elimination of
the gamma-2 phase in admixed high-copper amalgams like Indisperse.
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Caption: Setting reaction pathway in admixed high-copper amalgams.

Experimental Protocols for Characterization

The verification of the gamma-2 phase reduction and the overall characterization of Indisperse
amalgam involve several key experimental techniques.

Microstructural and Phase Analysis

Objective: To identify the phases present in the set amalgam and confirm the absence of the y2
phase.

Methodology: X-Ray Diffraction (XRD)
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o Sample Preparation: Amalgam specimens are prepared according to the manufacturer's
instructions (trituration time, mercury-to-alloy ratio). The samples are then stored at 37°C for
a specified period (e.g., 24 hours or 7 days) to allow for complete setting. The set amalgam
is then finely powdered using a mortar and pestle.

o Data Acquisition: The powdered sample is placed in a sample holder and analyzed using an
X-ray diffractometer. A monochromatic X-ray beam (typically Cu Ka) is directed at the
sample, and the diffracted X-rays are detected as a function of the diffraction angle (20).

« Data Analysis: The resulting diffraction pattern is a plot of X-ray intensity versus 26. The
peaks in the pattern correspond to the crystal structures of the different phases present in
the amalgam. These peaks are identified by comparing their positions and relative intensities
to standard diffraction patterns from databases such as the Joint Committee on Powder
Diffraction Standards (JCPDS). The absence of characteristic peaks for the Snz-sHg phase
confirms its elimination.

Methodology: Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray
Spectroscopy (EDS)

o Sample Preparation: Set amalgam specimens are sectioned and mounted in an epoxy resin.
The surface is then ground and polished to a mirror finish using successively finer grades of
abrasive paper and polishing compounds. The polished surface may be etched to enhance
the visibility of the different phases.

e Imaging (SEM): The prepared specimen is placed in the SEM chamber. A focused beam of
electrons is scanned across the surface, and the resulting secondary or backscattered
electrons are collected to form a high-resolution image of the amalgam's microstructure. The
different phases can often be distinguished by their morphology and contrast in the
backscattered electron image.

o Compositional Analysis (EDS): The electron beam is focused on specific areas of interest
within the microstructure (e.g., different phases identified in the SEM image). The interaction
of the electron beam with the sample generates characteristic X-rays, which are detected by
the EDS detector. The energy of these X-rays is unique to each element, allowing for a
qualitative and quantitative elemental analysis of each phase. This can confirm the

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

composition of the y1, n, and unreacted y phases and verify the absence of a tin-mercury rich
y2 phase.

Visualization of the Experimental Workflow for
Microstructural Analysis

The following diagram outlines the typical workflow for the microstructural analysis of a set
dental amalgam.
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Caption: Experimental workflow for amalgam microstructural analysis.
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Corrosion Resistance Evaluation

Objective: To quantify the corrosion resistance of the set amalgam.
Methodology: Potentiodynamic Polarization

o Sample Preparation: An amalgam specimen is fabricated and embedded in an insulating
resin, leaving a defined surface area exposed. This exposed surface is polished to a
standardized finish.

o Electrochemical Cell Setup: The specimen serves as the working electrode in a three-
electrode electrochemical cell. A reference electrode (e.g., saturated calomel electrode -
SCE) and a counter electrode (e.g., platinum or graphite) are also placed in the cell, which is
filled with an electrolyte that simulates saliva (e.qg., artificial saliva or a 0.9% NaCl solution)
maintained at 37°C.

» Potentiodynamic Scan: A potentiostat is used to apply a potential to the working electrode
that is scanned over a defined range, from a cathodic potential to an anodic potential, at a
constant scan rate. The resulting current flow between the working and counter electrodes is
measured.

o Data Analysis: The data is plotted as the logarithm of the current density versus the applied
potential, creating a potentiodynamic polarization curve. From this curve, key corrosion
parameters such as the corrosion potential (Ecorr) and the corrosion current density (icorr)
can be determined, often using the Tafel extrapolation method. A lower corrosion current
density indicates a higher resistance to corrosion. High-copper amalgams consistently
demonstrate significantly lower corrosion rates than their low-copper counterparts due to the
absence of the highly reactive y2 phase.

Conclusion

Indisperse, as a high-copper admixed dental amalgam, represents a significant advancement
over traditional low-copper formulations. Its design, which incorporates silver-copper eutectic
spherical particles, effectively eliminates the weak and corrosion-prone gamma-2 phase from
the set microstructure. This is achieved through a secondary reaction that consumes the
transiently formed tin-mercury phase, replacing it with the more stable and corrosion-resistant
copper-tin (eta) phase. The resulting material exhibits superior mechanical properties, including
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higher compressive strength and lower creep, leading to enhanced durability and clinical
longevity. The experimental protocols outlined in this guide provide a robust framework for the
verification of these properties, ensuring a comprehensive understanding of the material's
performance for research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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